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Compound of Interest

Compound Name: ML349

Cat. No.: B609148 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its experimental use. The proper disposal of research chemicals

like ML349, a potent and selective acyl protein thioesterase 2 (APT2)/lysophospholipase 2

(LYPLA2) inhibitor, is a critical component of laboratory safety and environmental responsibility.

[1] While a specific Safety Data Sheet (SDS) detailing the disposal procedures for ML349 is not

readily available in public resources, established principles of chemical waste management

provide a clear framework for its safe handling and disposal.

Essential Information for Handling ML349
Before disposal, it is crucial to be aware of the compound's characteristics. The following table

summarizes key handling and storage information for ML349, derived from supplier data.

Parameter Value Source

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Solubility (DMSO) 12.5 mg/mL (27.5 mM) TargetMol[2]

Appearance Powder N/A
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The following procedures are based on general best practices for the disposal of chemical

waste in a laboratory setting. Always consult and adhere to your institution's specific

Environmental Health and Safety (EHS) guidelines and local regulations.

1. Personal Protective Equipment (PPE): Before handling ML349 for disposal, ensure you are

wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

A lab coat

2. Disposal of Unused ML349 (Solid Powder):

Do not dispose of solid ML349 in the regular trash or down the drain.

Carefully transfer the unused powder into a designated hazardous waste container that is

clearly labeled "Hazardous Waste" and includes the chemical name ("ML349") and any other

information required by your institution.

The container must be sealable, in good condition, and compatible with the chemical.

3. Disposal of ML349 Solutions:

Aqueous Solutions: Aqueous solutions containing ML349 should not be poured down the

drain. They should be collected in a designated hazardous waste container for liquid

chemical waste. The container should be appropriately labeled with the contents, including

the solvent and approximate concentration of ML349.

Organic Solvent Solutions: Solutions of ML349 in organic solvents (e.g., DMSO) must be

collected in a designated solvent waste container. Ensure that the waste container is

compatible with the solvent used. Never mix incompatible waste streams.[3]

4. Disposal of Contaminated Labware and Materials:

Sharps: Needles, syringes, or other sharps contaminated with ML349 must be disposed of in

a designated sharps container.[4]
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Glassware: Glassware (e.g., vials, flasks) that has come into contact with ML349 should be

triple-rinsed with a suitable solvent. The first rinse should be collected as hazardous waste.

[3] Subsequent rinses may be disposable depending on institutional policies. After

decontamination, the glassware can be disposed of in a designated glass waste container.

Consumables: Gloves, pipette tips, and other disposable materials contaminated with ML349
should be placed in a designated solid hazardous waste container.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different forms of ML349 waste.
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Caption: Workflow for the proper segregation and disposal of ML349 waste.

By adhering to these general guidelines and, most importantly, the specific protocols

established by your institution, you can ensure the safe and environmentally responsible

disposal of ML349 and other laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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